N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methylbenzamide

• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol
• IUPAC Name: N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methylbenzamide
• InChI: InChI=1S/C18H17N3O4/c1-11-4-6-12(7-5-11)18(22)19-17-16(20-25-21-17)13-8-9-14(23-2)15(10-13)24-3/h4-10H,1-3H3,(H,19,21,22)
• InChI Key: YXQSUOWRSDQVIG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=NON=C2C3=CC(=C(C=C3)OC)OC

Description

N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methylbenzamide is a compound that has gained attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methylbenzamide is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways involved in inflammation, cancer, or microbial growth. It has also been shown to induce cell death in cancer cells through various mechanisms.
Biochemical and Physiological Effects:
N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methylbenzamide has been shown to have various biochemical and physiological effects. It has been reported to decrease the production of inflammatory cytokines, inhibit the growth of cancer cells, and inhibit the growth of certain bacteria and fungi. In addition, it has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methylbenzamide in lab experiments is its potential for use in various scientific fields. Its anti-inflammatory, anti-cancer, and anti-microbial properties make it a promising compound for further research. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully explore its potential applications.

Future Directions

There are several future directions for research on N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methylbenzamide. One direction is to further explore its potential applications in various scientific fields, such as anti-inflammatory, anti-cancer, and anti-microbial therapies. Another direction is to study its mechanism of action in more detail to better understand its potential applications. Additionally, further research could be conducted to explore the compound's potential as a fluorescent probe for detecting metal ions and as a photosensitizer for photodynamic therapy.
Conclusion:
N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methylbenzamide is a compound that has gained attention in the scientific research community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to new discoveries and potential applications in various scientific fields.

Synthesis Methods

The synthesis of N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methylbenzamide involves the reaction of 3,4-dimethoxybenzohydrazide with 4-methylbenzoyl chloride in the presence of triethylamine and dichloromethane. The resulting product is then reacted with sodium azide and copper(I) iodide to form the final compound. This synthesis method has been reported in scientific literature and has been used to produce the compound for various research studies.

Scientific Research Applications

N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methylbenzamide has been studied for its potential applications in various scientific fields. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, it has been studied for its potential use as a fluorescent probe for detecting metal ions and as a photosensitizer for photodynamic therapy.